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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

Cat. No.: B14715668 Get Quote

This technical guide provides a comprehensive overview of the boiling point of the branched

alkane 2,2,3,5,5-pentamethylhexane. The document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis who require precise

physical property data and standardized experimental procedures.

Physicochemical Data
2,2,3,5,5-Pentamethylhexane is an acyclic saturated hydrocarbon with the chemical formula

C₁₁H₂₄ and a molecular weight of 156.31 g/mol . Its structure consists of a hexane chain with

five methyl group substituents. The physical properties of this compound, particularly its boiling

point, are of interest for purification, identification, and process design in various chemical

applications.

Boiling Point Data
The experimentally determined boiling point of 2,2,3,5,5-pentamethylhexane has been

reported in the scientific literature. The following table summarizes the available data from the

National Institute of Standards and Technology (NIST) Chemistry WebBook.[1] It is important to

note that boiling points are pressure-dependent; however, these values are reported without a

specified pressure and are assumed to be at or near standard atmospheric pressure.
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Boiling Point (°C) Boiling Point (K) Reference

164.25 437.4
Braun, W.G.; Spooner, D.F.;

Fenske, M.R. (1950)

166.05 439.2
Moersch, G.W.; Whitmore, F.C.

(1949)

Note: The original data was presented in Kelvin and has been converted to Celsius for this

table.

Experimental Protocol for Boiling Point
Determination
While the specific experimental protocols used in the cited historical studies are not readily

available, a standard and widely accepted method for determining the boiling point of a liquid

organic compound is the Thiele tube method using a capillary tube. This method is suitable for

small sample volumes and provides accurate results.

Principle
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In the Thiele tube method, a small sample of the liquid is

heated, and the temperature at which a continuous stream of bubbles emerges from a capillary

tube and then ceases upon slight cooling is recorded as the boiling point.

Materials and Apparatus
Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or fusion tube
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Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

Stand and clamps

Sample of 2,2,3,5,5-pentamethylhexane

Procedure
Preparation: A capillary tube is sealed at one end by heating it in a flame.

Sample Introduction: A small amount (0.5-1 mL) of 2,2,3,5,5-pentamethylhexane is placed

into the small test tube.

Assembly: The sealed capillary tube is placed into the test tube with the open end

downwards. The test tube is then attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is filled with a suitable heating oil. The thermometer and test tube

assembly are clamped and immersed in the oil in the Thiele tube.

Observation: The Thiele tube is gently heated. As the temperature rises, air trapped in the

capillary tube will be seen escaping as bubbles. The heating rate should be slow and steady

as the temperature approaches the expected boiling point.

Boiling Point Determination: When a continuous and rapid stream of bubbles emerges from

the capillary tube, the heating is stopped. The liquid is allowed to cool slowly. The boiling

point is the temperature at which the bubbling ceases and the liquid just begins to enter the

capillary tube.

Verification: The determination should be repeated to ensure accuracy and precision.

Logical Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of 2,2,3,5,5-pentamethylhexane using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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